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Compound of Interest

Compound Name: 1-Isopropylpiperazin-2-one

Cat. No.: B1590891

Spectroscopic Data for 1-Isopropylpiperazin-2-
one: A Technical Guide

Disclaimer: This document provides a technical guide to the spectroscopic characterization of
1-Isopropylpiperazin-2-one. As of the time of this writing, publicly available, experimentally-
derived spectroscopic data for this specific compound is limited. Therefore, the data presented
herein, including NMR, IR, and Mass Spectra, are based on validated prediction models and
analysis of structurally related compounds. This guide is intended for researchers, scientists,
and drug development professionals to aid in the analysis of this and similar molecules.

Introduction

1-Isopropylpiperazin-2-one is a heterocyclic organic compound belonging to the piperazinone
family. The piperazine and piperazinone scaffolds are of significant interest in medicinal
chemistry due to their prevalence in a wide range of biologically active molecules. The precise
characterization of substituted piperazinones is crucial for structure confirmation, purity
assessment, and understanding structure-activity relationships in drug discovery and
development.

This guide provides an in-depth overview of the expected spectroscopic data for 1-
Isopropylpiperazin-2-one (CAS No: 59702-10-2), covering Nuclear Magnetic Resonance
(NMR) spectroscopy (*H and 13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
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Each section details a hypothetical experimental protocol, presents predicted spectral data,
and offers a thorough interpretation based on the molecular structure.

Molecular Structure and Atom Numbering

For clarity in the spectral assignments, the following numbering scheme is used for the atoms
in 1-Isopropylpiperazin-2-one.
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 To cite this document: BenchChem. [Spectroscopic data for 1-Isopropylpiperazin-2-one
(NMR, IR, Mass Spec)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590891#spectroscopic-data-for-1-
isopropylpiperazin-2-one-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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